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Compound of Interest

Compound Name: Chromium nickel oxide (Cr2NiO4)

Cat. No.: B088943 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

detailed overview and experimental protocol for the synthesis of chromium(III) nickel(II) oxide

(Cr2NiO4), a spinel structured nanomaterial, via the hydrothermal method. This method offers

a cost-effective and controllable route to produce crystalline Cr2NiO4 nanoparticles.

Introduction
Chromium(III) nickel(II) oxide (Cr2NiO4), also known as nickel chromite, is a fascinating

material with a spinel crystal structure. Materials with this structure are of significant interest

due to their diverse applications in catalysis, magnetic materials, and as pigments. The

hydrothermal synthesis method is an advantageous technique for producing Cr2NiO4

nanoparticles as it allows for precise control over particle size, morphology, and crystallinity at

relatively low temperatures. This method involves a chemical reaction in a closed system (an

autoclave) using aqueous solutions at temperatures above the boiling point of water.

Applications of Cr2NiO4
Cr2NiO4 synthesized via the hydrothermal method exhibits properties that make it a candidate

for various applications:

Catalysis: Like many spinel oxides, Cr2NiO4 is being investigated for its catalytic activity in

various chemical reactions.
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Gas Sensing: The material's electrical properties can change in the presence of certain

gases, making it a potential candidate for gas sensor applications.

Magnetic Materials: The arrangement of Ni²⁺ and Cr³⁺ ions in the spinel lattice gives rise to

interesting magnetic properties.

Pigments: The stable and often intensely colored nature of spinel oxides makes them

suitable for use as pigments in ceramics and paints.

Experimental Protocol: Hydrothermal Synthesis of
Cr2NiO4
This protocol is based on established methods for the hydrothermal synthesis of transition

metal chromite spinels.[1][2]

Materials:

Nickel(II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

Chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O)

Sodium hydroxide (NaOH) or other suitable mineralizer/pH adjusting agent

Deionized water

Teflon-lined stainless steel autoclave

Equipment:

Magnetic stirrer with heating plate

pH meter

Laboratory oven

Centrifuge

Mortar and pestle
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Procedure:

Precursor Solution Preparation:

Prepare aqueous solutions of nickel(II) nitrate and chromium(III) nitrate in stoichiometric

amounts. For example, to synthesize Cr2NiO4, a molar ratio of 1:2 for Ni:Cr should be

used.

Dissolve the nickel and chromium salts in deionized water with continuous stirring until a

homogeneous solution is obtained.

pH Adjustment:

Slowly add a solution of sodium hydroxide (e.g., 1 M NaOH) to the precursor solution

while stirring vigorously.

Monitor the pH of the solution using a pH meter and continue adding the base until the

desired pH is reached. A pH in the range of 10.5-11.5 is typically used for the synthesis of

chromite spinels.[1][2]

Hydrothermal Reaction:

Transfer the resulting suspension into a Teflon-lined stainless steel autoclave.

Seal the autoclave and place it in a laboratory oven preheated to the reaction temperature.

A temperature range of 180-200 °C is recommended.[1][2]

Maintain the reaction for a specific duration, typically between 11 and 13 hours.[1][2]

Product Recovery and Purification:

After the reaction is complete, allow the autoclave to cool down to room temperature

naturally.

Open the autoclave and collect the precipitate by centrifugation.

Wash the collected product several times with deionized water and then with ethanol to

remove any unreacted precursors and byproducts.
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Dry the final product in an oven at a suitable temperature (e.g., 80-100 °C) for several

hours.

Calcination (Optional):

To improve the crystallinity of the synthesized Cr2NiO4, the dried powder can be calcined

in a furnace. The calcination temperature and duration will influence the final particle size

and morphology.

Data Presentation
The following table summarizes the key experimental parameters for the hydrothermal

synthesis of Cr2NiO4 based on literature for similar chromite spinels.[1][2]

Parameter Value

Nickel Precursor Nickel(II) nitrate

Chromium Precursor Chromium(III) nitrate

Molar Ratio (Ni:Cr) 1:2

Mineralizer/pH Adjuster Sodium hydroxide

Reaction Temperature 180-200 °C

Reaction Time 11-13 hours

pH 10.5-11.5

Characterization of Synthesized Cr2NiO4
To confirm the successful synthesis and to characterize the properties of the Cr2NiO4

nanoparticles, the following techniques are commonly employed:

X-ray Diffraction (XRD): To determine the crystal structure, phase purity, and crystallite size.

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To

analyze the morphology, particle size, and microstructure.
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Fourier-Transform Infrared Spectroscopy (FTIR): To identify the characteristic vibrational

modes of the metal-oxygen bonds in the spinel structure.

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA): To study the

thermal stability of the synthesized material.

Vibrating Sample Magnetometry (VSM): To investigate the magnetic properties of the

Cr2NiO4 nanoparticles.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the hydrothermal synthesis of Cr2NiO4.
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Caption: Workflow for the hydrothermal synthesis of Cr2NiO4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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